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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzamide

Cat. No.: B157546 Get Quote

A Technical Guide to 3-
(Trifluoromethyl)benzamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 3-(Trifluoromethyl)benzamide, a key chemical

intermediate in the development of various pharmaceutical agents. This document outlines its

chemical structure, IUPAC nomenclature, physicochemical properties, and a detailed

experimental protocol for its synthesis.

Chemical Structure and IUPAC Name
3-(Trifluoromethyl)benzamide is an aromatic amide. Its structure consists of a benzene ring

substituted with a trifluoromethyl group (-CF₃) at the meta-position (position 3) and a primary

carboxamide group (-CONH₂) at position 1.

IUPAC Name: 3-(Trifluoromethyl)benzamide

Chemical Formula: C₈H₆F₃NO

SMILES: NC(=O)c1cccc(c1)C(F)(F)F

InChI Key: XBGXGCOLWCMVOI-UHFFFAOYSA-N
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Physicochemical Properties
The quantitative physicochemical properties of 3-(Trifluoromethyl)benzamide are

summarized in the table below, providing a valuable resource for experimental design and

computational modeling.

Property Value Source

Molecular Weight 189.13 g/mol

Melting Point 124-127 °C

Boiling Point 241.3 ± 40.0 °C (at 760 Torr)

Density 1.335 ± 0.06 g/cm³ (at 20 °C)

CAS Number 1801-10-1

pKa 15.31 ± 0.50 (Predicted)

Appearance White to off-white solid

Synthesis of 3-(Trifluoromethyl)benzamide
3-(Trifluoromethyl)benzamide can be synthesized through various methods. A common and

effective laboratory-scale preparation involves the amidation of 3-(trifluoromethyl)benzoyl

chloride with ammonia. Another established method is the palladium-catalyzed

aminocarbonylation of 1-bromo-3-trifluoromethylbenzene using formamide as the amide

source.

Experimental Protocol: Amidation of 3-
(Trifluoromethyl)benzoyl Chloride
This protocol details the synthesis of 3-(Trifluoromethyl)benzamide from its corresponding

acyl chloride. This method is analogous to the preparation of similar benzamides and is highly

effective.

Materials:

3-(Trifluoromethyl)benzoyl chloride
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Concentrated ammonium hydroxide (28-30%)

Deionized water

Ice bath

Stirring apparatus

Filtration apparatus (Büchner funnel)

Procedure:

In a reaction vessel equipped with a magnetic stirrer, place 3-(trifluoromethyl)benzoyl

chloride.

Cool the vessel in an ice bath to 0-5 °C.

While stirring vigorously, slowly add an excess of cold, concentrated ammonium hydroxide to

the cooled acyl chloride. A white precipitate of 3-(Trifluoromethyl)benzamide will form

immediately.

Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure the

completion of the reaction.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with several portions of cold deionized water to remove any

unreacted starting materials and ammonium salts.

Dry the purified product under vacuum or by air drying to obtain 3-
(Trifluoromethyl)benzamide as a white to off-white solid.

Safety Precautions: 3-(Trifluoromethyl)benzoyl chloride is corrosive and lachrymatory. This

procedure should be performed in a well-ventilated fume hood with appropriate personal

protective equipment, including gloves and safety goggles. The reaction with ammonia is

exothermic and should be controlled by slow addition and cooling.
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Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 3-
(Trifluoromethyl)benzamide from 3-(Trifluoromethyl)benzoyl chloride.
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Caption: Synthesis workflow for 3-(Trifluoromethyl)benzamide.
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To cite this document: BenchChem. [3-(Trifluoromethyl)benzamide chemical structure and
IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157546#3-trifluoromethyl-benzamide-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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